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Compound of Interest

Compound Name: PEG5-bis-(ethyl phosphonate)

Cat. No.: B609897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies related to PEG5-bis-(ethyl phosphonate). This

homobifunctional linker is of significant interest in the fields of bioconjugation, drug delivery,

and materials science due to its capacity to modify proteins, peptides, nanoparticles, and other

molecules.

Core Structural and Physicochemical Data
PEG5-bis-(ethyl phosphonate) is a polyethylene glycol (PEG) derivative characterized by a

central chain of five ethylene glycol units, flanked on both ends by ethyl phosphonate groups.

This bifunctional nature allows for the crosslinking of molecules or the surface modification of

materials. The hydrophilic PEG backbone imparts increased water solubility to the conjugated

molecules, a desirable trait in many biomedical applications.
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Property Value Citation(s)

Chemical Formula C20H44O11P2 [1][2]

Molecular Weight 522.5 g/mol [1][2]

CAS Number 1446282-28-5 [1][2]

Appearance
Varies (typically a colorless to

pale yellow oil or solid)

Purity ≥95% (commercially available) [3][4]

Storage Temperature -20°C [2]

SMILES String
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[1]

Molecular Structure Visualization
The structure of PEG5-bis-(ethyl phosphonate) comprises a linear polyether chain with

terminal phosphonate ester functionalities. The diethyl phosphonate groups provide reactive

sites for further chemical modification or act as anchoring points to various substrates.

Caption: 2D structure of PEG5-bis-(ethyl phosphonate).

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for PEG5-bis-(ethyl phosphonate) is not

readily available in the cited literature, a representative synthesis can be proposed based on

established methods for analogous compounds, such as the Michaelis-Arbuzov reaction.

Characterization would typically involve Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Representative Synthesis of PEG5-bis-(ethyl
phosphonate)
This protocol is a representative example and may require optimization.
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Materials:

Pentaethylene glycol

Thionyl chloride (SOCl2) or a similar halogenating agent

Triethyl phosphite

Anhydrous toluene

Anhydrous N,N-Dimethylformamide (DMF)

Sodium bicarbonate (NaHCO3) solution

Brine

Anhydrous magnesium sulfate (MgSO4)

Silica gel for column chromatography

Workflow Diagram:

Pentaethylene glycol Dichlorination with SOCl2 1,14-Dichloro-3,6,9,12-tetraoxatetradecane Michaelis-Arbuzov Reaction with Triethyl Phosphite PEG5-bis-(ethyl phosphonate) Purification (Column Chromatography) Pure PEG5-bis-(ethyl phosphonate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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